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Compound of Interest

Compound Name: 3,5-Dimethoxyisonicotinic acid
CAS No.: 444087-36-9
Cat. No.: B3190562
Get Quote
. J

This technical guide provides a detailed analysis of the spectroscopic data for 2,6-
dimethoxyisonicotinic acid, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1][2] Designed for researchers, scientists, and professionals in drug
development, this document offers in-depth insights into the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data of this compound, underpinned by
established scientific principles.

Molecular Structure and Spectroscopic Overview

2,6-Dimethoxyisonicotinic acid (CAS: 6274-82-4) possesses a pyridine ring substituted with two
methoxy groups and a carboxylic acid group.[1][2][3][4] This unique arrangement of functional
groups gives rise to a distinct spectroscopic fingerprint, which is crucial for its identification and
characterization.

Molecular Formula: CsHoaNO4[2][3]
Molecular Weight: 183.16 g/mol [2][3]

Structure:
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This guide will systematically explore the expected and observed data from *H NMR, 3C NMR,
IR, and MS analyses, providing a comprehensive understanding of the molecule's structural
features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For 2,6-dimethoxyisonicotinic acid, both *H and 3C NMR provide critical information
about the electronic environment of the protons and carbons.

'H NMR Spectroscopy

The *H NMR spectrum of 2,6-dimethoxyisonicotinic acid is expected to show three distinct
signals: a singlet for the two equivalent aromatic protons, a singlet for the six equivalent
protons of the two methoxy groups, and a broad singlet for the acidic proton of the carboxylic
acid.

Predicted *H NMR Data (500 MHz, DMSO-de):

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~13.5 broad s 1H -COOH
~7.2 S 2H Ar-H
~3.9 S 6H -OCHs

Rationale for Predictions:

» Aromatic Protons (Ar-H): The two protons on the pyridine ring are in identical chemical
environments, leading to a single signal. Their chemical shift is influenced by the electron-
donating methoxy groups and the electron-withdrawing carboxylic acid group.

o Methoxy Protons (-OCHs): The six protons of the two methoxy groups are equivalent and
therefore resonate as a single singlet. Their chemical shift is characteristic of methoxy
groups attached to an aromatic ring.
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e Carboxylic Acid Proton (-COOH): The acidic proton of the carboxylic acid is typically
observed as a broad singlet at a downfield chemical shift, and its position can be
concentration and temperature-dependent.

3C NMR Spectroscopy

The 13C NMR spectrum is expected to display five signals, corresponding to the five unique
carbon environments in the molecule.

Predicted 13C NMR Data (125 MHz, DMSO-ds):

Chemical Shift (6, ppm) Assighment
~165 C=0

~162 C2,C6

~148 C4

~108 C3,C5

~55 -OCHs

Rationale for Predictions:

e Carbonyl Carbon (C=0): The carbon of the carboxylic acid group is the most deshielded and
appears at the lowest field.

» Ring Carbons (C2, C6, C4, C3, C5): The chemical shifts of the pyridine ring carbons are
influenced by the substituents. The carbons bearing the methoxy groups (C2 and C6) are
expected to be downfield due to the oxygen atom's electronegativity. The carbon attached to
the carboxylic acid (C4) will also be downfield. The remaining ring carbons (C3 and C5) will
be at a higher field.

e Methoxy Carbons (-OCHs): The carbons of the methoxy groups are expected in the typical
region for such functional groups.

Experimental Protocol for NMR Spectroscopy
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A standardized protocol for acquiring high-quality NMR spectra is essential for accurate
structural elucidation.

Step-by-Step Protocol:

e Sample Preparation: Dissolve approximately 5-10 mg of 2,6-dimethoxyisonicotinic acid in 0.6
mL of a suitable deuterated solvent (e.g., DMSO-des, CDCls, or MeOD).

e Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 or 500 MHz) for optimal
resolution and sensitivity.[5]

e 1H NMR Acquisition:
o Tune and shim the spectrometer to ensure a homogeneous magnetic field.

o Acquire a standard one-pulse *H NMR spectrum with a sufficient number of scans to
achieve a good signal-to-noise ratio.

o Reference the spectrum to the residual solvent peak.[5][6]
e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C NMR spectrum.

o Use a sufficient number of scans and a suitable relaxation delay to ensure quantitative
detection of all carbon signals.

o Reference the spectrum to the solvent peak.[5][6]

o Data Processing: Process the raw data using appropriate software, including Fourier
transformation, phase correction, and baseline correction.

Workflow for NMR Analysis:
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Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Absorption Bands:

Frequency (cm™?) Vibration Functional Group
3300-2500 (broad) O-H stretch Carboxylic acid
~1700 C=0 stretch Carboxylic acid
~1600, ~1560 C=C, C=N stretch Aromatic ring
~1250, ~1050 C-O stretch Methoxy

~2950 C-H stretch Methoxy

Rationale for Predictions:

e O-H Stretch: The carboxylic acid O-H bond exhibits a very broad absorption band due to

hydrogen bonding.
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e C=0 Stretch: The carbonyl group of the carboxylic acid gives a strong, sharp absorption
band.

o Aromatic Stretches: The C=C and C=N bonds of the pyridine ring have characteristic
stretching vibrations in the 1600-1450 cm~1 region.

e C-O Stretches: The C-O bonds of the methoxy groups will show strong absorptions in the
fingerprint region.

e C-H Stretches: The C-H bonds of the methoxy groups will have stretching vibrations just
below 3000 cm™1.

Experimental Protocol for IR Spectroscopy

Step-by-Step Protocol (KBr Pellet Method):

Sample Preparation: Mix a small amount of 2,6-dimethoxyisonicotinic acid (1-2 mg) with
approximately 100-200 mg of dry potassium bromide (KBr) powder in a mortar and pestle.

o Pellet Formation: Grind the mixture to a fine powder and press it into a transparent pellet
using a hydraulic press.

» Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and
acquire the spectrum.

o Background Correction: Acquire a background spectrum of the empty spectrometer to
subtract any atmospheric H20 and CO2 absorptions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Observed Mass Spectrometry Data (Electron lonization - El):

The NIST mass spectrum for 2,6-dimethoxyisonicotinic acid shows the following major peaks:

[3]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxyisonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3190562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

miz Relative Intensity Proposed Fragment
183 High [M]* (Molecular lon)
182 Moderate [M-H]*

153 Moderate [M-CH20]*

Interpretation of Fragmentation:

e m/z 183: This is the molecular ion peak, corresponding to the intact molecule with one
electron removed. Its presence confirms the molecular weight of the compound.

e m/z 182: This peak likely arises from the loss of a hydrogen radical from the molecular ion.

e m/z 153: This significant fragment can be attributed to the loss of a neutral formaldehyde
(CH20) molecule from the molecular ion, a common fragmentation pathway for methoxy-
substituted aromatic compounds.

Experimental Protocol for Mass Spectrometry

Step-by-Step Protocol (Electrospray lonization - ESI):

o Sample Preparation: Prepare a dilute solution of 2,6-dimethoxyisonicotinic acid in a suitable
solvent such as methanol or acetonitrile, with the addition of a small amount of formic acid or
ammonium hydroxide to promote ionization.[7]

¢ Instrumentation: Introduce the sample solution into an ESI-mass spectrometer via direct
infusion or through a liquid chromatography (LC) system.

o Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode. In
positive mode, the [M+H]* ion would be expected at m/z 184. In negative mode, the [M-H]~
ion would be expected at m/z 182.

e Tandem MS (MS/MS): For further structural information, select the precursor ion ([M+H]* or
[M-H]~) and subiject it to collision-induced dissociation (CID) to generate a fragment ion
spectrum.
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Workflow for Mass Spectrometry Analysis:
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Caption: Workflow for mass spectrometry sample preparation, data acquisition, and analysis.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and self-validating

framework for the characterization of 2,6-dimethoxyisonicotinic acid. The combination of NMR,

IR, and MS techniques allows for an unambiguous confirmation of its molecular structure. The

detailed protocols and data interpretations herein serve as a valuable resource for researchers

working with this compound, ensuring scientific rigor and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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